Cas no 898760-23-1 ( )

• Product Name: &nbsp
• CAS No: 898760-23-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD07699372
• CID: 994032
• PubChem ID: 24723665
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (4-butoxyphenyl)-(1,3-oxazol-2-yl)methanone
• 2-(4-BUTOXYBENZOYL)OXAZOLE
• 2-(2-ETHOXY PHENOXY) ETHYL BROMIDE
• 2-(4-BUTOXYBENZOYL)-1,3-OXAZOLE
• D83018
• 898760-23-1
• CS-0152086
• (4-Butoxyphenyl)(1,3-oxazol-2-yl)methanone
• DTXSID90642099
• BS-50315
• AKOS016019020
• MFCD07699372
• Methanone, (4-butoxyphenyl)-2-oxazolyl-
•  

• MDL： MFCD07699372
• Inchi： 1S/C14H15NO3/c1-2-3-9-17-12-6-4-11(5-7-12)13(16)14-15-8-10-18-14/h4-8,10H,2-3,9H2,1H3
• InChI Key： DCBDQIREDMOEDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2=NC=CO2)=O)=CC=1)CCCC

Computed Properties

• Exact Mass: 245.10500
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 391.9°C at 760 mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.529
• PSA: 52.33000
• LogP: 3.08450
• pka: -2.10±0.10(Predicted)

  Security Information

• Storage Condition：2-8°C